Cas no 162087-89-0 (3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo-, methyl ester, (3E)-)

• Product Name: 3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo-, methyl ester, (3E)-
• CAS No: 162087-89-0
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1342126
• PubChem ID: 5385797
• Update Time: 2025-04-20

3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo-, methyl ester, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 4-(4-methoxyphenyl)-2-oxo-, methyl ester, (3E)-
• 105213-31-8
• NSC508407
• MFCD09864843
• NSC-508407
• J-502046
• methyl (E)-4-(4-methoxyphenyl)-2-oxobut-3-enoate
• methyl 4-(4-methoxyphenyl)-2-oxobut-3-enoate
• AKOS005073738
• Methyl4-(4-methoxyphenyl)-2-oxobut-3-enoate
• methyl 4-(4-methoxyphenyl)-2-oxo-3-butenoate
• (E)-methyl 4-(4-methoxyphenyl)-2-oxobut-3-enoate
• (e)-methyl4-(4-methoxyphenyl)-2-oxobut-3-enoate
• 162087-89-0
• SS-2403

• MDL： MFCD09864843
• Inchi： 1S/C12H12O4/c1-15-10-6-3-9(4-7-10)5-8-11(13)12(14)16-2/h3-8H,1-2H3/b8-5+
• InChI Key： PYDDGUYDXOJSJA-VMPITWQZSA-N
• SMILES： O(C)C1C=CC(/C=C/C(C(=O)OC)=O)=CC=1

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6